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Compound of Interest

Compound Name:
3,5-Dichloro-4-propoxybenzoic

acid

Cat. No.: B1586540 Get Quote

An In-depth Technical Guide to 4-O-β-D-Galactopyranosyl-D-mannose

A Note on Chemical Identification: The CAS number 41490-09-9 provided for this topic

corresponds to 3,5-Dichloro-4-propoxybenzoic acid. However, based on the context of the

requested guide for researchers in drug development, it is evident that the intended subject is

the disaccharide 4-O-β-D-Galactopyranosyl-D-mannose. This guide will focus on the chemical

properties and applications of this biologically significant carbohydrate. The primary CAS

number associated with 4-O-β-D-Galactopyranosyl-D-mannopyranose is 20869-27-6[1].

Introduction
4-O-β-D-Galactopyranosyl-D-mannose is a disaccharide composed of a β-D-galactopyranose

unit linked to a D-mannopyranose unit. As an epimer of lactose, this compound and its

derivatives are of significant interest in glycobiology and drug development.[1] The unique

stereochemistry of the mannose unit, compared to the glucose in lactose, leads to distinct

biological activities and interactions, particularly with carbohydrate-binding proteins known as

lectins. This guide provides a comprehensive overview of its chemical properties, synthesis,

and key applications for researchers and scientists in the field.

Core Chemical and Physical Properties
The fundamental physicochemical properties of 4-O-β-D-Galactopyranosyl-D-mannose are

crucial for its application in experimental settings. These properties dictate its solubility, stability,

and suitability for various analytical techniques.
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Property Value Source

Molecular Formula C₁₂H₂₂O₁₁ [1]

Molecular Weight 342.30 g/mol [1]

Alternate Names 2-epi-Lactose [1]

Purity ≥98% (Commercially available) [1]

Appearance
White crystalline particles or

powder
[2]

Solubility
Soluble in water; insoluble in

ethanol, chloroform, or ether.
[2]

Synthesis of 4-O-β-D-Galactopyranosyl-D-mannose
The synthesis of complex carbohydrates like 4-O-β-D-Galactopyranosyl-D-mannose requires

precise control of stereochemistry. Both chemical and enzymatic methods have been

developed for its preparation.

Chemical Synthesis: The Koenigs-Knorr Reaction
A classic and versatile method for glycosidic bond formation is the Koenigs-Knorr reaction.[3]

This reaction typically involves the coupling of a glycosyl halide (donor) with an alcohol

(acceptor) in the presence of a promoter, often a heavy metal salt like silver carbonate or silver

oxide.[3][4] The stereochemical outcome of the reaction is influenced by the protecting groups

on the sugar rings and the reaction conditions.[3]

A general workflow for the synthesis of a disaccharide like 4-O-β-D-Galactopyranosyl-D-

mannose using a modified Koenigs-Knorr approach is depicted below.
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Caption: Generalized workflow for the chemical synthesis of 4-O-β-D-Galactopyranosyl-D-

mannose.

Experimental Protocol: Modified Koenigs-Knorr Synthesis
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The following is a representative protocol for the synthesis of a related disaccharide, which

illustrates the key steps involved.

Preparation of the Glycosyl Donor: 2,3,4,6-tetra-O-acetyl-α-D-galactopyranosyl bromide is a

common glycosyl donor. It can be prepared from the fully acetylated galactose.

Protection of the Glycosyl Acceptor: A suitable derivative of D-mannose with a free hydroxyl

group at the C4 position is required. Other hydroxyl groups are protected to prevent side

reactions.

Condensation: The glycosyl donor and acceptor are dissolved in an appropriate solvent (e.g.,

dichloromethane). A promoter, such as silver oxide, is added.[5] The reaction can be

accelerated by the addition of a catalytic amount of a Lewis acid like trimethylsilyl

trifluoromethanesulfonate (TMSOTf).[6] The reaction mixture is stirred at room temperature

or below for several hours.[5]

Workup and Purification of the Protected Disaccharide: The reaction mixture is filtered to

remove the silver salts. The filtrate is then washed and concentrated. The resulting protected

disaccharide is purified using column chromatography.[7]

Deprotection: The protecting groups (e.g., acetyl groups) are removed. For instance,

catalytic deacetylation can be achieved using sodium methoxide in methanol.[8]

Final Purification: The final product, 4-O-β-D-Galactopyranosyl-D-mannose, is purified by

chromatography to yield a high-purity compound.

Enzymatic Synthesis
Enzymatic synthesis offers a green alternative to chemical methods, with high regio- and

stereoselectivity under mild reaction conditions.[7][9] β-Galactosidases and

galactosyltransferases are the key enzymes used for synthesizing galactosides.[10]

β1–4-Galactosyltransferases (β1–4GalTs) catalyze the transfer of galactose from a sugar

nucleotide donor, such as UDP-galactose, to an acceptor molecule.[10] While bovine β1–

4GalT1 is well-studied, promiscuous bacterial β1–4-galactosyltransferases are also being

explored for their ability to use a wider range of acceptor substrates.[10]
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Caption: Enzymatic synthesis of 4-O-β-D-Galactopyranosyl-D-mannose.

Applications in Research and Drug Development
The distinct structural features of 4-O-β-D-Galactopyranosyl-D-mannose make it a valuable

tool in various research areas.

Interaction with Lectins
Lectins are proteins that bind to specific carbohydrate structures and are involved in numerous

biological processes, including cell-cell recognition and immune responses.[11] The mannose

unit in 4-O-β-D-Galactopyranosyl-D-mannose makes it a target for mannose-binding lectins.

[12] These lectins are widely distributed in plants and are believed to recognize high-mannose

type glycans on foreign microorganisms.[12]

The study of the interaction between this disaccharide and various lectins can provide insights

into the binding specificities of these proteins. This knowledge is crucial for the development of

glycan-based drugs that can modulate lectin activity in pathological conditions. For instance, a

related compound was found to be a good inhibitor of Phaseolus vulgaris hemagglutinin.[8]
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Metabolic Tracing and Drug Development
Stable isotope-labeled versions of carbohydrates are powerful tools for tracing metabolic

pathways in vivo.[13][14] 4-O-β-D-Galactopyranosyl-D-mannose-13C, a ¹³C labeled version of

the compound, can be used as a tracer or an internal standard for quantitative analysis by

NMR, GC-MS, or LC-MS.[13]

In the context of drug development, such tracers help in:

Pharmacokinetic Studies: Understanding the absorption, distribution, metabolism, and

excretion of carbohydrate-based drugs.

Target Engagement: Confirming that a drug interacts with its intended metabolic pathway.

Disease Modeling: Investigating metabolic dysregulation in diseases like congenital

disorders of glycosylation.[14]

Biochemical Reagent
4-O-β-D-Galactopyranosyl-D-mannose is also used as a biochemical reagent in life sciences

research.[15] Its availability as a high-purity standard is essential for calibrating analytical

instruments and for use in assays to study enzyme kinetics or to screen for inhibitors of

carbohydrate-processing enzymes.

Conclusion
4-O-β-D-Galactopyranosyl-D-mannose is a disaccharide with significant potential in biomedical

research and drug development. Its unique structure allows for specific interactions with

biological targets like lectins, and its synthesis, while challenging, can be achieved through

both chemical and enzymatic routes. As our understanding of the glycome deepens, the

importance of well-characterized carbohydrate molecules like 4-O-β-D-Galactopyranosyl-D-

mannose will undoubtedly continue to grow, paving the way for new diagnostic and therapeutic

strategies.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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